Cas no 171598-19-9 (L-Alanine, N-acetyl-3-amino-, methyl ester (9CI))
171598-19-9 structure
Product Name:L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
CAS No:171598-19-9
MF:C6H12N2O3
MW:160.171081542969
CID:1354389
Update Time:2024-08-17
L-Alanine, N-acetyl-3-amino-, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Alanine, N-acetyl-3-amino-, methyl ester (9CI)
- L-Alanine, N-acetyl-3-amino-, methyl ester
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- Inchi: 1S/C6H12N2O3/c1-4(9)8-5(3-7)6(10)11-2/h5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1
- InChI Key: RYBAUGVUZNAAMR-YFKPBYRVSA-N
- SMILES: C(OC)(=O)[C@H](CN)NC(C)=O
Computed Properties
- Exact Mass: 160.085
- Monoisotopic Mass: 160.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.4A^2
L-Alanine, N-acetyl-3-amino-, methyl ester (9CI) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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